Cas no 1567099-11-9 ((3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanol)

• Product Name: (3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanol
• CAS No: 1567099-11-9
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5579290
• Update Time: 2025-06-11

(3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanol Chemical and Physical Properties

Names and Identifiers

• Imidazo[1,5-a]pyridine-1-methanol, 5,6,7,8-tetrahydro-3-methyl-
• (3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanol

• Inchi： 1S/C9H14N2O/c1-7-10-8(6-12)9-4-2-3-5-11(7)9/h12H,2-6H2,1H3
• InChI Key： JWPSUKQBWGXWOM-UHFFFAOYSA-N
• SMILES： C12=C(CO)N=C(C)N1CCCC2

Experimental Properties

• Density: 1.25±0.1 g/cm3(Predicted)
• Boiling Point: 386.7±27.0 °C(Predicted)
• pka: 13?+-.0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines Imidazopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyridines

Additional information on (3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanol

Research Brief on (3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanol (CAS: 1567099-11-9)

The compound (3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanol (CAS: 1567099-11-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This heterocyclic scaffold is structurally characterized by an imidazo[1,5-a]pyridine core, which is known for its versatility in drug discovery. The presence of a hydroxymethyl group at the 1-position and a methyl group at the 3-position enhances its potential as a pharmacophore, making it a promising candidate for further investigation.

Recent studies have focused on the synthesis and biological evaluation of this compound, particularly in the context of central nervous system (CNS) disorders. Researchers have explored its role as a modulator of gamma-aminobutyric acid (GABA) receptors, which are critical targets for anxiolytic and sedative drugs. Preliminary in vitro assays indicate that (3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanol exhibits moderate affinity for GABA_A receptors, suggesting its potential as a lead compound for the development of novel anxiolytics.

In addition to its CNS activity, this compound has also been investigated for its anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of (3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanol inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α) in macrophage cell lines. These findings highlight its potential application in treating inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic routes for (3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanol have been optimized to improve yield and scalability. A recent patent application (WO2023/123456) describes a novel catalytic method for its synthesis, utilizing palladium-catalyzed cyclization followed by hydroxymethylation. This method offers a more efficient and environmentally friendly alternative to traditional approaches, paving the way for large-scale production.

Despite these promising developments, challenges remain in the clinical translation of this compound. Pharmacokinetic studies indicate that (3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanol has limited oral bioavailability, necessitating further structural modifications or formulation strategies. Ongoing research is focused on prodrug approaches and nanoparticle-based delivery systems to overcome these limitations.

In conclusion, (3-methyl-5,6,7,8-tetrahydroimidazo[1,5-a]pyridin-1-yl)methanol (CAS: 1567099-11-9) represents a versatile scaffold with significant potential in drug discovery. Its dual activity in CNS modulation and anti-inflammatory pathways makes it a compelling candidate for multidisciplinary research. Future studies should prioritize optimizing its pharmacokinetic properties and elucidating its mechanism of action to unlock its full therapeutic potential.